Cas no 251651-26-0 (2-Methyl-3-(trifluoromethyl)benzamide)

• Product Name: 2-Methyl-3-(trifluoromethyl)benzamide
• CAS No: 251651-26-0
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD01631495
• CID: 246433
• PubChem ID: 2775566
• Update Time: 2025-10-30

2-Methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-methyl-3-(trifluoromethyl)-
• 2-Methyl-3-(trifluoromethyl)benzamide
• 2-Methyl-3-(trifluoromethyl)tenzamide
• 2-methyl-3-trifluoromethyl benzamide
• AC1MCQB8
• CTK4F5109
• PC0445
• SBB093078
• SureCN2576656
• SCHEMBL2576656
• DTXSID70379593
• (2-METHYL-4-PHENYLQUINOLIN-3-YL)ACETICACIDHYDROCHLORIDE
• 251651-26-0
• MFCD01631495
• AKOS015842235
• JS-4213
• 2-methyl-3-(trifluoromethyl)benzamide, AldrichCPR
• Benzamide, 2-methyl-3-(trifluoromethyl)-
• CS-0318254

• MDL： MFCD01631495
• Inchi： 1S/C9H8F3NO/c1-5-6(8(13)14)3-2-4-7(5)9(10,11)12/h2-4H,1H3,(H2,13,14)
• InChI Key： KIFNHEQJQVNAQB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(N)=O)C=1C)(F)F

Computed Properties

• Exact Mass: 203.05584
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 220.8°Cat760mmHg
• Flash Point: 87.4°C
• Refractive Index: 1.481
• PSA: 43.09

Additional information on 2-Methyl-3-(trifluoromethyl)benzamide

Comprehensive Guide to 2-Methyl-3-(trifluoromethyl)benzamide (CAS No. 251651-26-0): Properties, Applications, and Industry Insights

2-Methyl-3-(trifluoromethyl)benzamide (CAS No. 251651-26-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzamide derivative combines a methyl group and a trifluoromethyl group on its aromatic ring, creating distinct electronic and steric properties that make it valuable for molecular design. With the growing demand for fluorinated compounds in drug discovery—a trend driven by their enhanced metabolic stability and bioavailability—this chemical has become a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 251651-26-0 serves as a universal identifier across regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular formula, C₉H₈F₃NO, reflects the incorporation of fluorine atoms, which are increasingly sought after in medicinal chemistry to optimize drug-like properties. Recent studies highlight how trifluoromethyl groups can improve binding affinity to biological targets, making derivatives like 2-Methyl-3-(trifluoromethyl)benzamide crucial for developing kinase inhibitors or GPCR modulators—topics frequently searched in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, this benzamide derivative exemplifies modern green chemistry trends. Researchers are exploring solvent-free amidation techniques and catalytic fluorination methods to produce such compounds with minimal environmental impact—a hot topic in sustainable chemical manufacturing. Analytical techniques like HPLC purity testing and NMR structural verification are critical for quality control, as evidenced by frequent searches for these analytical methods in conjunction with specialty chemicals.

In material science applications, the compound's aromatic-fluorine interaction potential makes it interesting for designing liquid crystals or polymer additives. The meta-substitution pattern of its functional groups creates a dipole moment useful for tuning electronic properties—an area gaining traction in organic electronics research. Safety data sheets emphasize standard laboratory handling protocols, with no unusual hazards reported, aligning with industry demand for low-risk synthetic intermediates.

The commercial availability of CAS 251651-26-0 through specialty chemical suppliers meets the needs of high-throughput screening programs. Its moderate lipophilicity (predicted LogP ~2.1) and molecular weight (203.16 g/mol) fall within the desirable range for fragment-based drug discovery—another trending search term in pharmaceutical R&D circles. As patent analyses show, structurally similar compounds are being investigated for diverse therapeutic areas, making this chemical a valuable building block for intellectual property development.

Quality specifications for 2-Methyl-3-(trifluoromethyl)benzamide typically require ≥98% purity by HPLC, with strict control of residual solvents—a key concern for researchers searching for GMP-like intermediates. The compound's stability under ambient conditions and compatibility with common peptide coupling reagents enhances its utility in combinatorial chemistry. These practical advantages, combined with its structural novelty, explain its growing presence in contract research organization (CRO) catalogs worldwide.

Emerging applications in crop protection chemicals demonstrate the versatility of this benzamide derivative. The trifluoromethyl moiety often confers improved pest resistance profiles in agrochemicals, aligning with industry needs for next-generation pesticides with lower environmental persistence. Such interdisciplinary applications make 251651-26-0 a compelling case study in molecular diversification strategies—a frequently searched optimization concept in computational chemistry forums.

For synthetic chemists, the compound serves as an excellent model for studying directed ortho-metalation in fluorinated arenes, a fundamental transformation with numerous literature citations. This pedagogical value contributes to its inclusion in advanced organic chemistry curricula and industrial training programs. The crystalline nature of the pure material facilitates X-ray crystallography studies—another hot research area—providing valuable data for molecular modeling databases.

Market analysts note steady growth in demand for such multifunctional aromatic compounds, driven by expansion in Asian pharmaceutical innovation hubs. The compound's compatibility with continuous flow chemistry setups—a major Industry 4.0 trend—positions it well for scalable production. These factors make 2-Methyl-3-(trifluoromethyl)benzamide a noteworthy example of how targeted molecular design meets evolving industry needs across multiple sectors.